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Cat. No.: B1255420

For Researchers, Scientists, and Drug Development Professionals

Introduction

Idrabiotaparinux is a long-acting, synthetic, indirect Factor Xa inhibitor that was developed for
the prevention and treatment of thromboembolic disorders. It represents a second-generation
compound, building upon its predecessor, idraparinux. The key structural modification in
idrabiotaparinux is the covalent attachment of a biotin moiety to the pentasaccharide
backbone.[1] This addition allows for the rapid reversal of its anticoagulant effect through the
administration of avidin, a protein with a high affinity for biotin, thereby offering a crucial safety
advantage in the event of major bleeding or the need for emergency surgery.[1] This technical
guide provides a comprehensive overview of the pharmacokinetics and pharmacodynamics of
idrabiotaparinux, based on data from key clinical trials.

Mechanism of Action

Idrabiotaparinux exerts its anticoagulant effect through an antithrombin (AT)-mediated
mechanism. It selectively binds to AT, inducing a conformational change that accelerates the
inactivation of Factor Xa, a critical enzyme in the coagulation cascade. By inhibiting Factor Xa,
idrabiotaparinux effectively reduces thrombin generation and subsequent fibrin clot formation.
The biotinylation of the molecule does not interfere with its binding to AT or its inhibitory effect
on Factor Xa.
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The reversibility of idrabiotaparinux’s anticoagulant activity is a key feature. Intravenous
administration of avidin leads to the formation of a high-affinity idrabiotaparinux-biotin-avidin

complex. This complex is rapidly cleared from the circulation, leading to a swift normalization of
Factor Xa activity.
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Idrabiotaparinux Idraparinux
3.0 mg SC once weekly 2.5 mg SC once weekly
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Primary Endpoint Analysis:
- Recurrent VTE

- Major Bleeding
- Bioequivalence (Anti-Xa Activity)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [The Pharmacokinetics and Pharmacodynamics of
Idrabiotaparinux: A Technical Overview]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1255420#pharmacokinetics-and-pharmacodynamics-
of-idrabiotaparinux]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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